1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride

• CAS No.: 2648966-06-5
• Molecular Formula: C8H9ClF3N
• Molecular Weight: 211.6

Description

1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride is a chemical compound that has garnered significant interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method includes the use of difluoromethylation reagents to introduce the difluoromethyl group onto a fluorophenyl precursor . The reaction conditions often involve the use of metal-based catalysts and specific solvents to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale difluoromethylation processes, utilizing advanced catalytic systems to ensure high yield and purity. The process may also include steps for purification and crystallization to obtain the hydrochloride salt form of the compound .

Chemical Reactions Analysis

Types of Reactions: 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations .

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield difluoromethylated phenyl ketones, while reduction may produce difluoromethylated phenyl alcohols .

Scientific Research Applications

1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound is used in the development of new materials and chemical processes, owing to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl and fluorophenyl groups play a crucial role in modulating these interactions, leading to various biological effects. The compound may act by inhibiting or activating specific pathways, depending on its binding affinity and the nature of the target .

Comparison with Similar Compounds

• 1-[4-(difluoromethyl)-5-methyl-1,3-thiazol-2-yl]methanamine hydrochloride
• Other difluoromethylated phenyl compounds

Comparison: Compared to similar compounds, 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride is unique due to its specific substitution pattern and the presence of both difluoromethyl and fluorophenyl groups.